Cas no 2639388-98-8 (methyl (2S)-2-amino-3-iodopropanoate)

• Product Name: methyl (2S)-2-amino-3-iodopropanoate
• CAS No: 2639388-98-8
• MF: C₄H₈INO₂
• MW: 229.016293525696
• CID: 5640344
• PubChem ID: 53832621
• Update Time: 2025-06-22

methyl (2S)-2-amino-3-iodopropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28228633
• 2639388-98-8
• methyl (2S)-2-amino-3-iodopropanoate

• Inchi： 1S/C4H8INO2/c1-8-4(7)3(6)2-5/h3H,2,6H2,1H3/t3-/m1/s1
• InChI Key： GDNDBQSAFHDUPM-GSVOUGTGSA-N
• SMILES： IC[C@H](C(=O)OC)N

Computed Properties

• Exact Mass: 228.95998g/mol
• Monoisotopic Mass: 228.95998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (2S)-2-amino-3-iodopropanoate

Methyl (2S)-2-Amino-3-Iodopropanoate: A Comprehensive Overview

Methyl (2S)-2-amino-3-iodopropanoate, with the CAS number 263938-98-8, is a compound of significant interest in the fields of organic chemistry, pharmacology, and biotechnology. This compound is a chiral methyl ester derivative, characterized by its unique stereochemistry and functional groups. The presence of an amino group at the second carbon and an iodine atom at the third carbon makes it a valuable substrate for various chemical transformations and biological studies.

The structure of methyl (2S)-2-amino-3-iodopropanoate is particularly noteworthy due to its chirality, which is determined by the configuration at the second carbon atom. This stereochemistry plays a crucial role in its biochemical interactions and pharmacological properties. Recent studies have highlighted the importance of such chiral compounds in drug design, where stereochemistry can significantly influence the efficacy and safety of therapeutic agents.

In terms of synthesis, methyl (2S)-2-amino-3-iodopropanoate can be prepared through various methods, including enzymatic resolutions, asymmetric catalysis, and traditional organic synthesis techniques. The use of enzymes such as lipases or other biocatalysts has become increasingly popular due to their ability to provide high enantioselectivity, which is essential for obtaining the desired (2S) configuration. These methods align with the growing trend toward sustainable and eco-friendly chemical processes.

The applications of methyl (2S)-2-amino-3-iodopropanoate span across multiple disciplines. In pharmacology, it serves as a key intermediate in the synthesis of bioactive molecules, including potential drug candidates. Its amino group and iodine substituent make it a versatile building block for constructing complex molecular architectures. Recent research has explored its use in peptide synthesis, where it acts as a protecting group for amino acids during solid-phase synthesis.

In addition to its role in drug discovery, methyl (2S)-2-amino-3-iodopropanoate has found applications in materials science. Its ability to undergo various chemical reactions, such as nucleophilic substitutions and additions, makes it a valuable precursor for functional materials. For instance, it has been employed in the synthesis of polymeric materials with tailored properties for biomedical applications.

From a biochemical perspective, methyl (2S)-2-amino-3-iodopropanoate exhibits interesting interactions with enzymes and proteins. Studies have shown that its stereochemistry influences its binding affinity to certain receptors, making it a valuable tool for studying enzyme selectivity and catalysis. This property has led to its use in enzyme kinetics studies and the development of enzyme inhibitors.

The latest advancements in computational chemistry have further enhanced our understanding of methyl (2S)-2-amino-3-iodopropanoate. Molecular modeling techniques have been employed to predict its conformational flexibility, solubility, and reactivity under various conditions. These insights are critical for optimizing its use in synthetic pathways and predicting its behavior in biological systems.

In conclusion, methyl (2S)-2-amino-3-iodopropanoate is a multifaceted compound with wide-ranging applications across chemistry and biology. Its unique structure, stereochemistry, and reactivity make it an invaluable tool for researchers in academia and industry alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing scientific knowledge and technological innovation.